4-(4-Methylthiophenoxy)benzyl alcohol

• Molecular Formula: C14H14OS
• Molecular Weight: 230.33 g/mol
• IUPAC Name: [4-(4-methylphenyl)sulfanylphenyl]methanol
• InChI: InChI=1S/C14H14OS/c1-11-2-6-13(7-3-11)16-14-8-4-12(10-15)5-9-14/h2-9,15H,10H2,1H3
• InChI Key: CMRVYOYWEGWVDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=CC=C(C=C2)CO

Description

4-(4-Methylthiophenoxy)benzyl alcohol is a useful research compound. Its molecular formula is C14H14OS and its molecular weight is 230.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of lithium aluminum hydride (0.55 g, 14.6 mM) and dry tetrahydrofurane (100 ml) was added a solution (30 ml) of ethyl 4-(4-methylthiophenoxy)benzoate (4.00 g, 14.6 mM) in dry tetrahydrofurane at 0°-10° C., and the mixture was stirred for 12 h at room temperature. To this was added 10% HCl (200 ml) and the mixture was extracted with toluene. The extract was washed with saturated sodium hydrogen carbonate solution and brine, dried with magnesium sulfate, and concentrated in vacuo. The residue was chromatographed over silica gel to give 4-(4-methylthiophenoxy)benzyl alcohol (3.13 g, 87%) as colorless crystals, m.p. 103.3° C.